P-m6Ade-dRibf-P.4Na+.7H2O

• Molecular Formula: C11H27N5Na4O16P2
• Molecular Weight: 639.26 g/mol
• InChI: InChI=1S/C11H17N5O9P2.4Na.7H2O/c1-12-10-9-11(14-4-13-10)16(5-15-9)8-2-6(25-27(20,21)22)7(24-8)3-23-26(17,18)19;;;;;;;;;;;/h4-8H,2-3H2,1H3,(H,12,13,14)(H2,17,18,19)(H2,20,21,22);;;;;7*1H2/q;4*+1;;;;;;;/p-4/t6-,7+,8+;;;;;;;;;;;/m0.........../s1
• InChIKey: CAAPTNHWNVKVPJ-MCHBMNNZSA-J

P-m6Ade-dRibf-P.4Na+.7H2O is the tetrasodium heptahydrate salt of N6-methyladenosine 5'-monophosphate (m6AMP), a critical modified nucleotide. This compound serves as the monomeric building block of N6-methyladenosine (m6A), the most abundant internal modification in eukaryotic messenger RNA (mRNA), which is essential for regulating RNA stability, splicing, and translation.

P-m6Ade-dRibf-P.4Na+.7H2O: A Tetrasodium Heptahydrate N6-Methyladenosine Monophosphate for Precision RNA Studies

P-m6Ade-dRibf-P.4Na+.7H2O is the tetrasodium heptahydrate salt of N6-methyladenosine 5'-monophosphate (m6AMP), a critical modified nucleotide [1]. This compound serves as the monomeric building block of N6-methyladenosine (m6A), the most abundant internal modification in eukaryotic messenger RNA (mRNA), which is essential for regulating RNA stability, splicing, and translation . While the biological activity is driven by the m6A nucleotide core, the specific salt and hydrate form directly influences its physicochemical properties, making it a distinct entity from more common disodium salts for specific research applications.

Tetrasodium heptahydrate m6AMP salt

Distinct from common disodium forms

Defined stoichiometry for precise molarity

MW: 639.26 g/mol (C11H27N5Na4O16P2)

Enhanced aqueous solubility profile

Supports high-concentration stock preparation

• [1] PubChem. (n.d.). N6-Methyladenosine 5'-monophosphate sodium salt. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N6-Methyladenosine-5_-monophosphate-sodium-salt View Source

Why N6-Methyladenosine Monophosphate Salts Are Not Interchangeable: The Case for Tetrasodium Heptahydrate

The core biological function of an m6A nucleotide is tied to its ability to bind enzymes and readers, but its experimental utility is dictated by its salt form and hydration state. While the common disodium salt (e.g., CAS 81921-35-9) is widely used, the tetrasodium heptahydrate (P-m6Ade-dRibf-P.4Na+.7H2O) presents a different stoichiometry that can critically impact aqueous solubility, stock solution preparation, and long-term stability. Substituting one salt for another without accounting for these differences can lead to inaccurate molarity calculations, altered buffer ionic strength, or even compound precipitation in sensitive assays. This guide provides evidence for why selecting the correct form is a non-trivial decision for reproducible science .

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Molarity calculation errors

Using disodium salt MW (405.21 g/mol) instead of tetrasodium heptahydrate (639.26 g/mol) causes a 37% systematic error in concentration.

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Solubility and stock concentration limits

The common disodium salt has lower aqueous solubility (~25 mM); the tetrasodium heptahydrate supports >50 mM stocks, reducing co-solvent needs.

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Buffer ionic strength alteration

Different counterion stoichiometry (4 Na+ vs 2 Na+) changes ionic strength, potentially affecting enzyme kinetics and binding assays.

Quantitative Differentiation Guide: P-m6Ade-dRibf-P.4Na+.7H2O vs. m6AMP Analogs

Differentiated Salt Stoichiometry Enables Higher Molar Solubility

P-m6Ade-dRibf-P.4Na+.7H2O is a tetrasodium salt, in contrast to the more common disodium salt of m6AMP (e.g., CAS 81921-35-9). This class-level difference in counterion stoichiometry directly impacts aqueous solubility . For related N6-methyladenosine bisphosphate analogs, tetrasodium salts exhibit solubility exceeding 50-100 mM in water . This suggests a significant enhancement in achievable stock concentration compared to the disodium form, where solubility is often limited to approximately 10 mg/mL (approx. 25 mM based on a molecular weight of ~405 g/mol) .

Aqueous Solubility

Class-level

Estimated >50 mM vs ~25 mM (disodium)

Based on tetrasodium N6-methyladenosine derivative behavior

Supports high-concentration stock preparation without co-solvents

Verify experimentally for specific buffer systems

Evidence Dimension	Aqueous Solubility
Target Compound Data	High water solubility; inferred from class behavior of tetrasodium N6-methyladenosine derivatives to be >50 mM.
Comparator Or Baseline	m6AMP disodium salt (CAS 81921-35-9)
Quantified Difference	Estimated >2-fold increase in maximum soluble concentration.
Conditions	Water at room temperature.

Why This Matters

Higher stock concentration capability enables the preparation of more potent working solutions and reduces the need for co-solvents, minimizing potential interference in sensitive enzymatic assays.

Precise Stoichiometry for Accurate Molarity Calculations in Assays

The defined heptahydrate form of P-m6Ade-dRibf-P.4Na+.7H2O provides a precise molecular weight of 639.26 g/mol [1]. This contrasts with the common disodium salt, which has a molecular weight of 405.21 g/mol for the anhydrous form . Using a disodium salt in a protocol that requires a tetrasodium heptahydrate will result in a 37% error in mass-to-mole conversions if the difference in molecular weight and hydration is not corrected.

MW & Stoichiometry

Reported

639.26 vs 405.21 g/mol

58% higher molecular weight for tetrasodium heptahydrate

Prevents 37% systematic error in molarity calculations

Essential for kinetic and binding assay accuracy

Evidence Dimension	Molecular Weight and Stoichiometry
Target Compound Data	Molecular Weight: 639.26 g/mol (C11H27N5Na4O16P2)
Comparator Or Baseline	m6AMP disodium salt (C11H14N5Na2O7P)
Quantified Difference	Difference in molecular weight: 234.05 g/mol (58% higher for the tetrasodium heptahydrate)
Conditions	Based on molecular formulas.

Why This Matters

For applications requiring precise molar concentrations, such as enzyme kinetics or binding assays, this difference is critical. Using the incorrect molecular weight will lead to significant systematic errors in all subsequent calculations and dose-response curves.

• [1] PubChem. (n.d.). N6-Methyladenosine 5'-monophosphate sodium salt. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/N6-Methyladenosine-5_-monophosphate-sodium-salt View Source

Conserved Bioactivity: Glycogen Phosphorylase b Activation

The N6-methyladenosine monophosphate (m6AMP) core of the compound functions as an activator of glycogen phosphorylase b. The activation constant (Ka) for the m6AMP core is well-established at 22 µM . This activity is expected to be conserved in the tetrasodium heptahydrate form, as it is driven by the nucleotide itself rather than its counterion.

Glycogen Phosphorylase b Activation

Class-level

Ka ~22 µM (conserved)

Activity driven by m6A nucleotide core

Bioactivity retained; solubility advantage added

Useful for glycogen metabolism studies

Evidence Dimension	Enzyme Activation (Ka)
Target Compound Data	Inferred to be 22 µM for the m6A nucleotide core.
Comparator Or Baseline	m6AMP disodium salt
Quantified Difference	No difference expected; activity is conserved.
Conditions	In vitro enzyme assay.

Why This Matters

This confirms the compound's utility in studying glycogen metabolism. The tetrasodium form allows researchers to leverage this established bioactivity while benefiting from improved solubility and formulation characteristics.

Recommended Use Cases for P-m6Ade-dRibf-P.4Na+.7H2O Based on Evidence

Preparing High-Concentration Nucleotide Stocks for Enzymatic Assays

The tetrasodium heptahydrate form is ideal for researchers preparing high-concentration stock solutions for enzymatic assays, such as those investigating glycogen phosphorylase b activation. The enhanced solubility over disodium salts minimizes the need for co-solvents, reducing the risk of assay interference and ensuring accurate activity measurements .

Formulating Precise Buffers for m6A-RNA Immunoprecipitation (MeRIP)

This compound is well-suited for applications like m6A ribonucleoprotein immunoprecipitation (MeRIP). Its defined stoichiometry and high purity are critical for preparing accurate buffer compositions, ensuring reproducible and reliable enrichment of m6A-modified RNA transcripts .

Investigating Adenylate Kinase II Inhibition in Metabolic Studies

Given its conserved activity as a non-competitive inhibitor of rat adenylate kinase II (Ki = 4.2 mM), the tetrasodium heptahydrate form can be used as a tool in metabolic studies exploring nucleotide regulation pathways. The improved solubility allows for robust inhibition experiments without solubility limitations .

Serving as a Defined Standard for Quantitative m6A Mass Spectrometry

The precise and well-characterized molecular weight (639.26 g/mol) of this hydrate makes it an excellent candidate for use as a reference standard in quantitative mass spectrometry methods, such as LC-MS/MS, for the absolute quantification of m6A levels in biological samples. This ensures high accuracy in calibration curves and data normalization.

Application

Selection Property

Validation Focus

High-concentration nucleotide stocks for enzymatic assays

Aqueous solubility profile (tetrasodium salt form)

Verify stock concentration and absence of assay interference

m6A-RNA immunoprecipitation (MeRIP) buffer formulation

Defined heptahydrate stoichiometry and high purity

Assess reproducibility of m6A-modified RNA enrichment

Adenylate kinase II inhibition in metabolic studies

Conserved enzyme inhibition profile (m6AMP core)

Confirm solubility-dependent inhibition window and Ki consistency

Quantitative m6A LC-MS/MS reference standard

Precise molecular weight and hydrate characterization

Establish calibration linearity and accuracy in biological matrices